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Compound of Interest

Compound Name: 5,6-Dihydro-6-methyluracil

Cat. No.: B1219518

This guide provides immediate safety and logistical information for handling 5,6-Dihydro-6-
methyluracil in a laboratory setting. The information is targeted towards researchers,
scientists, and professionals in drug development to ensure safe handling, storage, and
disposal of this compound.

Disclaimer: A specific Safety Data Sheet (SDS) for 5,6-Dihydro-6-methyluracil is not readily
available. The information presented here is based on the SDS for the closely related
compound, 5,6-Dihydro-5-methyluracil, and general guidelines for handling non-hazardous
solid chemicals. It is crucial to handle this compound with care, assuming it may have potential
hazards until comprehensively tested.

l. Physical and Chemical Properties

Limited quantitative data is available for 5,6-Dihydro-6-methyluracil. The following table
summarizes the known physical and chemical properties.
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Property Value Source
Molecular Formula CsHsN20:2 Cheméo[1]
Molecular Weight 128.13 g/mol Cheméo[1]
Normal Melting Point (Tfus) 534.15 K Cheméo[1]
Standard solid enthalpy of i

] ] -2580.8 kJ/mol Cheméo[1]
combustion (AcH°solid)
Enthalpy of fusion at standard i

27.6 kd/mol Cheméo[1]

conditions (AfusH®)

Il. Personal Protective Equipment (PPE)

While 5,6-Dihydro-5-methyluracil is not classified as hazardous, it is recommended to use

standard laboratory PPE to minimize exposure.[2]

Protection Type

Specification

Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.

To protect against accidental
splashes of solutions or fine

dust particles.

Skin Protection

Nitrile rubber gloves and a

standard laboratory coat.

To prevent direct skin contact

with the chemical.

Respiratory Protection

Not generally required if
handled in a well-ventilated
area. A dust mask may be

used if creating dust.

To avoid inhalation of fine

particles.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).

To protect hands from direct

contact.

lll. Operational Plan: Handling and Storage

Handling:
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e Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize dust
inhalation.

» Avoid generating dust when transferring the solid.
e Wash hands thoroughly after handling.

e Avoid contact with skin, eyes, and clothing.[2]
Storage:

o Store in a tightly closed container.

e Keep in a cool, dry, and well-ventilated place.[2]

e Incompatible materials: Strong oxidizing agents.[2]

IV. Disposal Plan

As 5,6-Dihydro-5-methyluracil is not classified as a hazardous waste, disposal should follow
institutional and local regulations for non-hazardous chemical waste.[2]

Step-by-Step Disposal Procedure:

o Collection: Collect waste 5,6-Dihydro-6-methyluracil and any contaminated disposable
materials (e.g., weighing paper, gloves) in a designated, sealed, and clearly labeled waste
container.

» Labeling: Label the waste container with the chemical name and indicate that it is "Non-
Hazardous Waste."

o Storage: Store the waste container in a designated waste accumulation area.

o Disposal: Dispose of the waste through your institution's chemical waste program. Do not
dispose of it in the regular trash or down the drain unless explicitly permitted by your
institution's environmental health and safety office.

V. Emergency Procedures: Spill and Exposure
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Chemical Spill Workflow

Chemical Spill Occurs.

Click to download full resolution via product page
Caption: Workflow for handling a spill of 5,6-Dihydro-6-methyluracil.
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention if irritation develops.[2]

o Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing and
wash it before reuse. Get medical attention if symptoms occur.[2]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention if symptoms occur.[2]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for 5,6-Dihydro-
6-methyluracil]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219518#personal-protective-equipment-for-
handling-5-6-dihydro-6-methyluracil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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